
Application Note and Protocol: Preparation of
BP-1-102 Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BP-1-102

Cat. No.: B612108 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BP-1-102 is a potent and selective small-molecule inhibitor of Signal Transducer and Activator

of Transcription 3 (STAT3).[1][2][3] It functions by binding to the SH2 domain of STAT3 with a

high affinity (KD of 504 nM), which in turn blocks STAT3 phosphorylation, dimerization, and

subsequent DNA-binding activity.[3][4] This inhibition disrupts the expression of downstream

STAT3 target genes involved in cell proliferation, survival, and migration, such as c-Myc, Cyclin

D1, Bcl-xL, and Survivin.[1][5][6] Due to its role in suppressing aberrantly active STAT3, which

is implicated in various malignancies, BP-1-102 is a valuable tool in cancer research and drug

development.[7][8]

This document provides a detailed protocol for the preparation of a stock solution of BP-1-102
using Dimethyl Sulfoxide (DMSO) for in vitro experimental use.

Quantitative Data Summary
For ease of reference, the key properties of BP-1-102 are summarized in the table below.
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Property Value Source(s)

Molecular Weight 626.59 g/mol [1][2][9]

CAS Number 1334493-07-0 [1][2]

Appearance White solid powder [3][4]

Solubility in DMSO

≥ 27 mg/mL. Up to 100 mg/mL

(159.59 mM) has been

reported.

[1][2][4]

Recommended Solvent
DMSO (use fresh, non-

hygroscopic)
[1][6]

Powder Storage -20°C for up to 3 years [2][6]

Stock Solution Storage

-80°C for up to 2 years; -20°C

for up to 1 year. Aliquot to

avoid freeze-thaw cycles.

[1][6]

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of BP-1-102 in DMSO.

Materials

BP-1-102 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[5]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure

Pre-Experiment Calculations:

Use the following formula to determine the mass of BP-1-102 required: Mass (mg) =

Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 626.59 g/mol /

1000 = 6.27 mg

Preparation:

Don appropriate PPE. Work in a well-ventilated area or a chemical fume hood.

Weigh out the calculated amount (e.g., 6.27 mg) of BP-1-102 powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Add the calculated volume of fresh DMSO (e.g., 1 mL) to the tube containing the BP-1-
102 powder. It is crucial to use fresh, non-hygroscopic DMSO, as moisture can reduce the

compound's solubility.[1]

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[5] Visually

inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber-colored or foil-wrapped

tubes.[1][6]

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[6]
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Visualizations
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway inhibited by BP-1-102.
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Stock Solution Workflow
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Caption: Workflow for BP-1-102 stock solution preparation.
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BP-1-102 Mechanism of Action
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Caption: BP-1-102 inhibits the STAT3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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